Cas no 1000576-52-2 (3,5-Dibromo-2-fluoro-4-iodotoluene)
1000576-52-2 structure
Product Name:3,5-Dibromo-2-fluoro-4-iodotoluene
CAS No:1000576-52-2
MF:C7H4Br2FI
MW:393.817536354065
CID:3157507
PubChem ID:44891118
Update Time:2025-04-21
3,5-Dibromo-2-fluoro-4-iodotoluene Chemical and Physical Properties
Names and Identifiers
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- 3,5-Dibromo-2-fluoro-4-iodotoluene
- DTXSID701263549
- 1000576-52-2
- MFCD09800770
- 1,3-dibromo-4-fluoro-2-iodo-5-methylbenzene
-
- MDL: MFCD09800770
- Inchi: 1S/C7H4Br2FI/c1-3-2-4(8)7(11)5(9)6(3)10/h2H,1H3
- InChI Key: YMJQGYLQMYFIIG-UHFFFAOYSA-N
- SMILES: IC1C(=CC(C)=C(C=1Br)F)Br
Computed Properties
- Exact Mass: 393.76880Da
- Monoisotopic Mass: 391.77085Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 144
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 0Ų
3,5-Dibromo-2-fluoro-4-iodotoluene Related Literature
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
1000576-52-2 (3,5-Dibromo-2-fluoro-4-iodotoluene) Related Products
- 443-85-6(2-Fluoro-6-iodotoluene)
- 39998-81-7(2-Fluoro-4-iodotoluene)
- 210414-91-8(Benzene, 1-bromo-3,5-diethyl-2-fluoro-)
- 56985-88-7(1,1'-Biphenyl, 2-fluoro-4-iodo-)
- 452-68-6(2-Fluoro-5-iodotoluene)
- 1208074-97-8(1,3-Difluoro-5-iodo-2-methylbenzene)
- 147425-25-0(Benzene, 1-bromo-2,4,5-trifluoro-3-iodo-)
- 204776-96-5(1,1'-Biphenyl, 4'-bromo-3,5-difluoro-4-iodo-)
- 530145-57-4(Benzene, 1-bromo-2,3,4-trifluoro-5-iodo-)
- 1416549-07-9(2-fluoro-5-iodo-1,3-dimethylbenzene)
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